Cas no 58447-76-0 (Diazene, di-1-pyrenyl- (9CI))

Diazene, di-1-pyrenyl- (9CI) structure
Diazene, di-1-pyrenyl- (9CI) structure
Product Name:Diazene, di-1-pyrenyl- (9CI)
CAS No:58447-76-0
MF:C32H18N2
MW:430.498727321625
CID:387221
PubChem ID:186701
Update Time:2025-04-19

Diazene, di-1-pyrenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Diazene, di-1-pyrenyl- (9CI)
    • 58447-76-0
    • azo-pyrene
    • Diazene, di-1-pyrenyl-
    • 1,1'-Azopyrene
    • Inchi: 1S/C32H18N2/c1-3-19-7-9-23-13-17-27(25-15-11-21(5-1)29(19)31(23)25)33-34-28-18-14-24-10-8-20-4-2-6-22-12-16-26(28)32(24)30(20)22/h1-18H/b34-33+
    • InChI Key: WWMVHQYWYMHBJN-JEIPZWNWSA-N
    • SMILES: N(/C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)=N\C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

  • Exact Mass: 430.14714
  • Monoisotopic Mass: 430.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 2
  • Complexity: 726
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.9
  • Topological Polar Surface Area: 24.7Ų

Experimental Properties

  • PSA: 24.72
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